Cas no 131020-50-3 (Methyl 1-methyl-1H-benzo[d]Imidazole-6-carboxylate)

Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate is a heterocyclic organic compound featuring a benzoimidazole core with a methyl ester substitution at the 6-position and an additional methyl group at the 1-position. This structure confers stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ester functionality allows for further derivatization, while the methyl group enhances solubility and modulates electronic properties. Its well-defined molecular framework ensures consistent performance in coupling reactions and heterocyclic transformations. The compound is particularly useful in the development of bioactive molecules, offering a balance of steric and electronic effects for targeted applications in medicinal chemistry.

Methyl 1-methyl-1H-benzo[d]Imidazole-6-carboxylate structure

131020-50-3 structure

Product Name:Methyl 1-methyl-1H-benzo[d]Imidazole-6-carboxylate

CAS No:131020-50-3

MF:C₁₀H₁₀N₂O₂

MW:190.198602199554

MDL:MFCD11973677

CID:850959

PubChem ID:10583823

Update Time:2025-10-29

Methyl 1-methyl-1H-benzo[d]Imidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-methyl-1H-benzo[d]Imidazole-6-carboxylate
- 1H-Benzimidazole-6-carboxylicacid,1-methyl-,methylester(9CI)
- Methyl 1-methyl-1H-benzimidazole-6-carboxylate
- methyl 3-methylbenzimidazole-5-carboxylate
- SY269558
- methyl 1-methyl-1H-1,3-benzodiazole-6-carboxylate
- METHYL 3-METHYL-1,3-BENZODIAZOLE-5-CARBOXYLATE
- MFCD11973677
- DS-14181
- AKOS006344041
- C72232
- Methyl 1-methylbenzoimidazole-6-carboxylate
- SCHEMBL3492748
- 131020-50-3
- SQVPAFJTHBHULZ-UHFFFAOYSA-N
- 3-methyl-3h-benzimidazole-5-carboxylic acid methyl ester
- CS-0043192
- 1H-Benzimidazole-6-carboxylic acid, 1-methyl-, methyl ester
- EN300-7366309
- Methyl1-methyl-1H-benzo[d]imidazole-6-carboxylate
- DB-430633
- DTXSID701247549
- MDL： MFCD11973677
- Inchi： 1S/C10H10N2O2/c1-12-6-11-8-4-3-7(5-9(8)12)10(13)14-2/h3-6H,1-2H3
- InChI Key： SQVPAFJTHBHULZ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC2=C(C=1)N(C)C=N2)=O

Computed Properties

Exact Mass: 190.0743
Monoisotopic Mass: 190.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 44.1Å²

Experimental Properties

PSA: 44.12

Methyl 1-methyl-1H-benzo[d]Imidazole-6-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338

Methyl 1-methyl-1H-benzo[d]Imidazole-6-carboxylate Pricemore >>

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